Cas no 1261864-79-2 (2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid)

• Product Name: 2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid
• CAS No: 1261864-79-2
• MF: C₁₆H₁₀F₆O₃
• MW: 364.23922586441
• CID: 4790324
• Update Time: 2025-11-07

2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid

• Inchi： 1S/C16H10F6O3/c17-15(18,19)11-6-3-4-9(8-13(23)24)14(11)10-5-1-2-7-12(10)25-16(20,21)22/h1-7H,8H2,(H,23,24)
• InChI Key： ZWZFFZYOAPSORQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC(=O)O)=C1C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• XLogP3: 5.1
• Topological Polar Surface Area: 46.5

Additional information on 2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid

Comprehensive Overview of 2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261864-79-2)

2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261864-79-2) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines aromaticity with electron-withdrawing substituents, enhancing its reactivity and potential for targeted interactions.

The growing interest in fluorinated compounds stems from their ability to improve metabolic stability, bioavailability, and binding affinity in drug design. Researchers frequently search for "trifluoromethoxy biphenyl derivatives" or "CAS 1261864-79-2 applications" to explore its role in developing anti-inflammatory and antimicrobial agents. Recent studies highlight its utility in modulating enzyme activity, particularly in pathways related to COX-2 inhibition, a hotspot in pain management research.

From a synthetic chemistry perspective, 2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid is often synthesized via Suzuki-Miyaura cross-coupling reactions, a topic trending in organic chemistry forums. Its trifluoromethyl group contributes to lipophilicity, a critical factor in drug permeability—addressing common queries like "how to enhance drug absorption using fluorinated groups." Analytical techniques such as HPLC and NMR are essential for purity verification, aligning with industry demands for "high-purity fluorinated intermediates."

Environmental and regulatory considerations are also pivotal. The compound’s persistence and biodegradability are frequently discussed in green chemistry circles, reflecting broader concerns about sustainable synthesis. Innovations in catalytic fluorination methods, such as photoredox catalysis, further elevate its relevance in modern green pharmaceutical manufacturing.

In summary, 2'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-2-acetic acid (CAS No. 1261864-79-2) bridges multiple disciplines—from medicinal chemistry to environmental science. Its versatility and alignment with trends like "fluorine in drug discovery" ensure its continued prominence in research and industrial applications.